(2Z)-2-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
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Description
The compound (2Z)-2-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one features a fused bicyclic framework combining benzodioxin and benzofuran moieties. The Z-configuration of the methylidene group at position 2 and the hydroxyl group at position 6 confer distinct electronic and steric properties.
Properties
IUPAC Name |
(2Z)-2-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)-6-hydroxy-1-benzofuran-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O5/c18-11-2-3-12-14(9-11)22-16(17(12)19)8-10-1-4-13-15(7-10)21-6-5-20-13/h1-4,7-9,18H,5-6H2/b16-8- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGHCVSBYCRXULK-PXNMLYILSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C=C3C(=O)C4=C(O3)C=C(C=C4)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (2Z)-2-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one is a synthetic derivative that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse research findings.
Synthesis
The synthesis of this compound typically involves multiple steps starting from readily available precursors. The primary method includes the formation of the benzodioxin and benzofuran rings through various chemical reactions such as alkylation and cyclization.
Key Steps in Synthesis:
- Formation of Benzodioxin Ring : Achieved through alkylation of phenolic hydroxyl groups.
- Formation of Benzofuran Structure : Involves cyclization reactions leading to the formation of the desired heterocyclic structure.
Biological Activity
The biological activity of this compound has been explored in various studies, revealing significant potential in several therapeutic areas.
Enzyme Inhibition
Recent studies have highlighted the compound's ability to inhibit specific enzymes related to metabolic disorders and neurodegenerative diseases. For instance:
- Alpha-glucosidase Inhibition : This enzyme is crucial in carbohydrate metabolism. Inhibitors can help manage Type 2 Diabetes Mellitus (T2DM) by slowing glucose absorption.
- Acetylcholinesterase Inhibition : This is relevant for Alzheimer's disease (AD) treatment, as inhibiting this enzyme can increase acetylcholine levels in the brain, potentially improving cognitive function.
The proposed mechanisms for the biological activity of this compound include:
- Interaction with Enzymes : The compound binds to active sites on enzymes, thereby inhibiting their activity.
- Modulation of Signaling Pathways : It may influence various biochemical pathways involved in cell signaling and metabolism.
Case Studies
-
Study on Alpha-glucosidase Inhibition :
- Researchers synthesized a series of derivatives based on the benzodioxin structure and tested them against alpha-glucosidase.
- Results indicated that certain derivatives exhibited promising inhibition rates, suggesting potential use in T2DM management.
-
Study on Acetylcholinesterase Inhibition :
- The compound was evaluated for its effects on acetylcholinesterase activity in vitro.
- Findings demonstrated significant inhibition compared to control substances, indicating its potential as a therapeutic agent for AD.
Data Table: Biological Activities and IC50 Values
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares the target compound with structurally related molecules from the evidence, focusing on substituents, physicochemical properties, and bioactivity.
Substituted Benzodithiazine Derivatives
Compounds such as 6-Chloro-7-methyl-3-[2-(2,4-dihydroxybenzylidene)-1-methylhydrazino]-1,1-dioxo-1,4,2-benzodithiazine () share a bicyclic framework but differ in heteroatom composition (sulfur vs. oxygen in benzodioxin/benzofuran). Key distinctions include:
- Functional groups: The benzodithiazine derivative features a hydrazino group and sulfone moieties, contributing to high thermal stability (mp 318–319°C) .
In contrast, the target compound’s benzofuran-3-one core and hydroxyl group may favor antioxidant or anti-inflammatory roles, akin to benzodioxin-acetic acid derivatives .
Benzodioxin-Acetic Acid Derivatives
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetic acid () shares the benzodioxin subunit but lacks the benzofuran-3-one system. Key differences:
- Bioactivity : Exhibits anti-inflammatory potency comparable to Ibuprofen in carrageenan-induced edema assays .
- Physicochemical properties : The carboxylic acid group enhances solubility, whereas the target compound’s hydroxyl and ketone groups may reduce lipophilicity.
Pyridinamine-Benzodioxin Hybrids
The compound 6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine () integrates a benzodioxin moiety with a pyridinamine scaffold. Differences include:
- Molecular weight : 391.46 g/mol () vs. ~300–330 g/mol (estimated for the target compound), impacting pharmacokinetic profiles.
Methylofuran and MFR-a Cofactors
Methylofuran () contains a furan ring linked to glutamic acid residues, resembling the benzofuran core of the target compound. However, its biological role in one-carbon metabolism (e.g., formyl group transfer in Methanotrophic bacteria) diverges from the hypothesized anti-inflammatory or antioxidant roles of benzofuran-3-one derivatives .
Data Table: Key Properties of Similar Compounds
Structural and Functional Insights
- Electronic Effects : The target compound’s conjugated system (benzodioxin-benzofuran) may enhance UV absorption, useful in analytical detection .
- Hydrogen Bonding: The hydroxyl and ketone groups could facilitate interactions with biological targets (e.g., enzymes or receptors), similar to catechins’ flavanol interactions ().
- Synthetic Challenges : Steric hindrance from the Z-methylidene group may complicate synthesis, necessitating advanced crystallization techniques (e.g., SHELX refinement, ).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
